Cas no 2680854-55-9 (9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid)

• Product Name: 9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid
• CAS No: 2680854-55-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5650955
• PubChem ID: 165912986
• Update Time: 2025-05-25

9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680854-55-9
• EN300-28282749
• 9-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[3.3.1]nonane-3-carboxylic acid
• 9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-6-19-14(18)15-12-9-4-3-5-10(12)8-11(7-9)13(16)17/h2,9-12H,1,3-8H2,(H,15,18)(H,16,17)
• InChI Key： CRNFQCYJHSCYQA-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCCC(C1)C2NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid

9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[3.3.1]nonane-3-carboxylic acid: A Comprehensive Overview

The compound 9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[3.3.1]nonane-3-carboxylic acid, identified by the CAS number CAS 2680854-55-9, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse chemical functionalities.

The molecular structure of this compound is characterized by a bicyclo[3.3.1]nonane framework, which provides a rigid and stable skeleton for further functionalization. The presence of a propenoyl group (prop-2-en-1-yloxy) attached via an amide linkage introduces additional reactivity and versatility to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways. The bicyclic structure has been shown to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are crucial for drug candidates.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science, where its structural rigidity and functional groups make it a promising candidate for polymer synthesis and advanced materials development.

Furthermore, the synthesis of this compound involves a series of intricate organic reactions, including ring-forming processes and amide bond formations, which have been optimized in recent research to enhance yield and purity.

The CAS number CAS 2680854-55-9 serves as a unique identifier for this compound within the chemical literature, facilitating its identification and reference in scientific publications and databases.

In conclusion, 9-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[3.3.1]nonane-3-carboxylic acid represents a significant advancement in organic chemistry, offering a versatile platform for both academic research and industrial applications.